2-(4-fluorophenyl)-2-hydroxy-N-{[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methyl}acetamide

• IUPAC Name: 2-(4-fluorophenyl)-2-hydroxy-N-[[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methyl]acetamide
• InChI: InChI=1S/C19H23FN4O2/c1-23-9-11-24(12-10-23)18-15(3-2-8-21-18)13-22-19(26)17(25)14-4-6-16(20)7-5-14/h2-8,17,25H,9-13H2,1H3,(H,22,26)
• InChI Key: DYJLPHFGVUDRIC-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=CC=N2)CNC(=O)C(C3=CC=C(C=C3)F)O
• Molecular Formula: C19H23FN4O2
• Molecular Weight: 358.4 g/mol

Description

Synthesis Analysis

The synthesis of related acetamide derivatives involves multiple steps, including N-chloroacetylation and N-alkylation, with the structures characterized by 1H NMR, IR, and MS techniques (Yang Jing, 2010). Moreover, compounds with a similar structure have been synthesized through reactions involving specific precursors and sodium hydroxide, characterized by IR, 1H NMR, 13C NMR, mass spectral, and elemental analysis (P. Nayak et al., 2014).

Molecular Structure Analysis

The molecular structure of compounds analogous to 2-(4-fluorophenyl)-2-hydroxy-N-{[2-(4-methylpiperazin-1-yl)pyridin-3-yl]methyl}acetamide is determined using spectroscopic methods such as NMR, IR, and mass spectrometry. These techniques provide detailed information on the molecular framework and functional groups present, crucial for understanding the compound's chemical behavior and reactivity.

Chemical Reactions and Properties

Chemical reactions involving the compound and its derivatives can include modifications to enhance its biological activity or reduce toxicity. For example, replacing the acetamide group with an alkylurea moiety in a structurally related compound has been shown to retain antiproliferative activity while dramatically reducing acute oral toxicity (Xiao-meng Wang et al., 2015).

Physical Properties Analysis

The physical properties of a compound, such as solubility, melting point, and crystalline structure, are essential for its formulation and application in pharmaceuticals. These properties are determined using various analytical techniques, including thermal analysis and X-ray crystallography, to ensure the compound's stability and efficacy in its intended use.

Chemical Properties Analysis

The chemical properties, including reactivity, stability under different conditions, and interactions with other molecules, are crucial for predicting the compound's behavior in biological systems or chemical reactions. Studies on related compounds focus on their anticonvulsant, analgesic, and anti-inflammatory activities, providing insights into their potential therapeutic applications (J. Obniska et al., 2015).

Scientific Research Applications

Radiosynthesis for PET Imaging

A novel series of compounds, including ones closely related to the specified chemical structure, have been developed for selective imaging of the translocator protein (18 kDa) using positron emission tomography (PET). These compounds, designed with fluorine atoms in their structure, enable labeling with fluorine-18, facilitating in vivo imaging and offering potential applications in neurological research and diagnosis (Dollé et al., 2008).

Histamine Receptor Ligand Studies

Research into 2-aminopyrimidines synthesized as ligands of the histamine H4 receptor (H4R) has led to the development of compounds for potential therapeutic use in anti-inflammatory and pain management applications. These studies offer a foundational understanding for the development of similar compounds targeting histamine receptors, suggesting avenues for the development of new therapeutic agents (Altenbach et al., 2008).

Anticonvulsant Activity Evaluation

Compounds with structural similarities to the queried chemical have been synthesized and evaluated for their anticonvulsant activity. These studies highlight the potential of these compounds in developing new treatments for epilepsy, showcasing the role of specific substitutions in enhancing therapeutic efficacy (Obniska et al., 2015).

Drug-likeness and Pharmacophore Analysis

Research on derivatives of 2-aminopyrimidines for binding affinity to histamine receptors has provided insights into their potential as therapeutic agents. This research emphasizes the importance of drug-likeness properties and pharmacophore analysis in the development of compounds with high affinity and selectivity for targeted receptors (Sadek et al., 2014).

Chemosensor Development for Zn2+ Monitoring

Studies on chemosensors have led to the development of compounds capable of detecting and quantifying zinc ions in living cells and aqueous solutions. These findings demonstrate the application of similar compounds in environmental and biological monitoring, highlighting their potential utility in detecting metal ions with high specificity and sensitivity (Park et al., 2015).